![molecular formula C20H31NO3 B5131669 N-[2-(2,2-dimethyltetrahydro-2H-pyran-4-yl)ethyl]-N-(4-methoxybenzyl)propanamide](/img/structure/B5131669.png)
N-[2-(2,2-dimethyltetrahydro-2H-pyran-4-yl)ethyl]-N-(4-methoxybenzyl)propanamide
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Overview
Description
N-[2-(2,2-dimethyltetrahydro-2H-pyran-4-yl)ethyl]-N-(4-methoxybenzyl)propanamide, also known as DMHPB, is a chemical compound that has been extensively studied for its potential therapeutic properties. This compound belongs to the family of amides and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of N-[2-(2,2-dimethyltetrahydro-2H-pyran-4-yl)ethyl]-N-(4-methoxybenzyl)propanamide is not fully understood. However, it has been suggested that this compound exerts its therapeutic effects by inhibiting the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). Moreover, this compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as IL-1β and TNF-α. This compound has also been shown to inhibit the activity of COX-2 and LOX, which are enzymes involved in the production of prostaglandins and leukotrienes, respectively. Moreover, this compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Advantages and Limitations for Lab Experiments
N-[2-(2,2-dimethyltetrahydro-2H-pyran-4-yl)ethyl]-N-(4-methoxybenzyl)propanamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. Moreover, this compound has been extensively studied in vitro and in vivo in various animal models, which makes it a suitable candidate for further research. However, this compound has several limitations for lab experiments. It is relatively expensive, which limits its use in large-scale experiments. Moreover, this compound has not been extensively studied in humans, which limits its potential therapeutic applications.
Future Directions
There are several future directions for the research on N-[2-(2,2-dimethyltetrahydro-2H-pyran-4-yl)ethyl]-N-(4-methoxybenzyl)propanamide. First, further studies are needed to elucidate the mechanism of action of this compound. Second, more studies are needed to determine the optimal dosage and administration route of this compound. Third, more studies are needed to determine the safety and efficacy of this compound in humans. Fourth, more studies are needed to determine the potential therapeutic applications of this compound, including its use in combination with other chemotherapeutic agents. Fifth, more studies are needed to determine the potential side effects of this compound.
Synthesis Methods
N-[2-(2,2-dimethyltetrahydro-2H-pyran-4-yl)ethyl]-N-(4-methoxybenzyl)propanamide can be synthesized using various methods, including the reaction between 4-methoxybenzylamine and 2-(2,2-dimethyltetrahydro-2H-pyran-4-yl)acetic acid followed by coupling with propanoyl chloride. Another method involves the reaction between 4-methoxybenzylamine and 2-(2,2-dimethyltetrahydro-2H-pyran-4-yl)ethyl isocyanate followed by coupling with propanoic acid. The yield of this compound using these methods ranges from 50% to 70%.
Scientific Research Applications
N-[2-(2,2-dimethyltetrahydro-2H-pyran-4-yl)ethyl]-N-(4-methoxybenzyl)propanamide has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and antitumor properties. This compound has been tested in vitro and in vivo in various animal models, including mice, rats, and rabbits. This compound has been shown to inhibit the growth of various cancer cell lines, including breast cancer, liver cancer, and lung cancer. Moreover, this compound has been shown to have a synergistic effect with other chemotherapeutic agents.
Properties
IUPAC Name |
N-[2-(2,2-dimethyloxan-4-yl)ethyl]-N-[(4-methoxyphenyl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H31NO3/c1-5-19(22)21(15-17-6-8-18(23-4)9-7-17)12-10-16-11-13-24-20(2,3)14-16/h6-9,16H,5,10-15H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RORFEHRCSGKUHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N(CCC1CCOC(C1)(C)C)CC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H31NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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